Cas no 1250225-78-5 (1-Isothiocyanato-3-methoxy-2-methylpropane)

• Product Name: 1-Isothiocyanato-3-methoxy-2-methylpropane
• CAS No: 1250225-78-5
• MF: C₆H₁₁NOS
• MW: 145.222640275955
• CID: 5757775
• PubChem ID: 61955016
• Update Time: 2025-11-02

1-Isothiocyanato-3-methoxy-2-methylpropane Chemical and Physical Properties

Names and Identifiers

• 1-isothiocyanato-3-methoxy-2-methylpropane
• AKOS011229503
• EN300-4197628
• 1250225-78-5
• 1-Isothiocyanato-3-methoxy-2-methylpropane

• Inchi： 1S/C6H11NOS/c1-6(4-8-2)3-7-5-9/h6H,3-4H2,1-2H3
• InChI Key： NZRZMYHFYNEAPA-UHFFFAOYSA-N
• SMILES： S=C=NCC(C)COC

Computed Properties

• Exact Mass: 145.05613515g/mol
• Monoisotopic Mass: 145.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.7Ų

Additional information on 1-Isothiocyanato-3-methoxy-2-methylpropane

Comprehensive Guide to 1-Isothiocyanato-3-methoxy-2-methylpropane (CAS No. 1250225-78-5): Properties, Applications, and Market Insights

1-Isothiocyanato-3-methoxy-2-methylpropane (CAS No. 1250225-78-5) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and agrochemical research. This molecule, characterized by its unique isothiocyanate functional group and methoxy-methylpropane backbone, serves as a versatile intermediate in the synthesis of more complex chemical entities. Its molecular formula, C6H11NO2S, and structural features make it a valuable building block for researchers and industrial chemists alike.

The growing interest in 1-Isothiocyanato-3-methoxy-2-methylpropane is partly driven by the increasing demand for novel bioactive compounds in drug discovery. Recent studies highlight its potential as a precursor in the development of antimicrobial agents and enzyme inhibitors, aligning with current trends in combating antibiotic resistance. The compound's reactivity profile allows for diverse chemical modifications, making it particularly useful in medicinal chemistry applications where structural diversity is crucial for biological activity optimization.

From a chemical properties perspective, 1-Isothiocyanato-3-methoxy-2-methylpropane exhibits moderate polarity due to its methoxy group and the polar isothiocyanate moiety. This characteristic influences its solubility in various organic solvents, with good solubility observed in dichloromethane, acetone, and ethyl acetate. The compound typically appears as a colorless to pale yellow liquid at room temperature, with stability considerations requiring storage under inert atmosphere to prevent degradation of the reactive isothiocyanate group.

In material science applications, researchers have explored 1250225-78-5 as a potential modifier for polymer systems. The isothiocyanate functionality can participate in various addition reactions, enabling covalent attachment to other molecules or surfaces. This property has sparked interest in developing functionalized materials for specialized coatings or sensor applications, particularly in the context of smart materials research that responds to current technological demands.

The synthesis of 1-Isothiocyanato-3-methoxy-2-methylpropane typically involves the reaction of corresponding amine precursors with thiophosgene or similar reagents. Recent process optimization efforts have focused on improving yield and purity while minimizing environmental impact, reflecting the chemical industry's shift toward green chemistry principles. These advancements address common search queries regarding sustainable synthesis methods and eco-friendly chemical production that dominate current scientific discourse.

Analytical characterization of CAS 1250225-78-5 employs standard techniques including nuclear magnetic resonance (NMR) spectroscopy, infrared spectroscopy, and mass spectrometry. The distinctive NMR signals of the methoxy protons (typically around 3.3 ppm) and the methyl groups provide clear structural confirmation, while the strong IR absorption near 2100 cm-1 confirms the presence of the isothiocyanate group. These analytical features are frequently searched by quality control professionals and research chemists working with this compound.

The commercial availability of 1-Isothiocyanato-3-methoxy-2-methylpropane has expanded in recent years, with several specialty chemical suppliers now offering this compound in various purity grades. Market analysis indicates growing procurement interest from pharmaceutical development companies and contract research organizations, particularly in regions with strong life sciences sectors. Pricing trends reflect the compound's status as a specialty intermediate, with costs influenced by purity requirements and purchase scale.

Safety considerations for handling 1250225-78-5 emphasize standard laboratory precautions for reactive organic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended due to the potential lachrymatory effects common to isothiocyanate compounds. These handling guidelines respond to frequent search queries about chemical safety protocols and laboratory best practices from researchers new to working with such reagents.

Future research directions for 1-Isothiocyanato-3-methoxy-2-methylpropane may explore its utility in click chemistry applications or as a building block for covalent inhibitors in drug design. The compound's structural features position it well for these emerging applications that dominate current chemical biology research. Additionally, its potential in agricultural chemistry as a precursor for novel plant protection agents aligns with global needs for sustainable crop solutions.

For researchers considering CAS 1250225-78-5 for their projects, consultation of recent patent literature and scientific publications is recommended to identify cutting-edge applications. The compound's versatility ensures its continued relevance across multiple chemistry subdisciplines, from organic synthesis to materials science, making it a valuable addition to the toolkit of modern chemical research and development.